Cas no 420786-67-0 (Acetaldehyde, (8-quinolinyloxy)- (9CI))

Acetaldehyde, (8-quinolinyloxy)- (9CI) structure
420786-67-0 structure
Product Name:Acetaldehyde, (8-quinolinyloxy)- (9CI)
CAS No:420786-67-0
MF:C11H9NO2
MW:187.194662809372
CID:1022073
PubChem ID:45091418
Update Time:2025-04-20

Acetaldehyde, (8-quinolinyloxy)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Acetaldehyde, (8-quinolinyloxy)- (9CI)
    • 2-(8-quinolinyloxy)Acetaldehyde
    • AKOS011009962
    • 2-quinolin-8-yloxyacetaldehyde
    • SCHEMBL5215459
    • 420786-67-0
    • 8-Quinolinyloxyacetaldehyde
    • DA-27965
    • 2-(quinolin-8-yloxy)acetaldehyde
    • CNDMDVUXTUDADG-UHFFFAOYSA-N
    • Inchi: 1S/C11H9NO2/c13-7-8-14-10-5-1-3-9-4-2-6-12-11(9)10/h1-7H,8H2
    • InChI Key: CNDMDVUXTUDADG-UHFFFAOYSA-N
    • SMILES: O(CC=O)C1=CC=CC2=CC=CN=C21

Computed Properties

  • Exact Mass: 187.063328530g/mol
  • Monoisotopic Mass: 187.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 39.2Ų
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